N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)cyclopropanecarboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]cyclopropanecarboxamide
• InChI: InChI=1S/C16H20N4O/c1-11-14(8-10-18-16(21)13-6-7-13)12(2)20(19-11)15-5-3-4-9-17-15/h3-5,9,13H,6-8,10H2,1-2H3,(H,18,21)
• InChI Key: CBFAELAJBKEQRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=N2)C)CCNC(=O)C3CC3
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol
• CAS No.: 2034336-82-6

Description

N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C16H20N4O and its molecular weight is 284.363. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Evaluation

A study by Rahmouni et al. (2016) discusses the synthesis of novel pyrazolopyrimidines derivatives exhibiting anticancer and anti-5-lipoxygenase activities, highlighting the utility of similar structures in therapeutic applications. The compounds synthesized demonstrated promising biological activities, suggesting the potential of similar structures for drug development (Rahmouni et al., 2016).

Antioxidant Activities

Another aspect of scientific research applications is observed in the study by Mohamed and El-Sayed (2019), where novel indane-amide containing pyrazole, pyrimidine, fused pyrimidines, fused pyridines, and 2-pyrone derivatives were synthesized and investigated for their antioxidant activity. Some of these compounds exhibited auspicious antioxidant activities, showcasing the potential of such structures in combating oxidative stress-related diseases (Mohamed & El-Sayed, 2019).

Antimicrobial and Antitumor Activities

El-Borai et al. (2013) explored the chemical behavior of a similar compound, leading to pyrazolopyridine derivatives with antimicrobial and antitumor activities. This study underscores the compound's relevance in developing new therapeutic agents with dual antimicrobial and antitumor properties (El-Borai et al., 2013).

Synthesis and Bioactivity of Thiourea Derivatives

The research by Tian et al. (2009) focused on synthesizing new N-cyclopropanecarboxyl-N'-pyridin-2-yl thiourea derivatives and related fused ring compounds, demonstrating significant herbicidal and fungicidal activities. This illustrates the compound's versatility and its derivatives in agricultural applications, providing a new avenue for the development of agrochemicals (Tian et al., 2009).

Mechanism of Action

Target of Action

Similar compounds with pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have been designed as inhibitors ofCDK2 . CDK2 (Cyclin-Dependent Kinase 2) is a protein kinase that plays a crucial role in the regulation of the cell cycle and is an appealing target for cancer treatment .

Mode of Action

Compounds with similar structures have been shown to inhibit cdk2, thereby disrupting the cell cycle and selectively targeting tumor cells

Biochemical Pathways

Given its potential role as a cdk2 inhibitor, it may affect pathways related to cell cycle regulation . Inhibition of CDK2 can halt cell cycle progression, potentially leading to cell death in rapidly dividing cells, such as cancer cells .

Result of Action

If it acts as a cdk2 inhibitor, it could potentially disrupt cell cycle progression, leading to cell death in rapidly dividing cells . This could make it a potential candidate for cancer treatment.